- 2-(Trimethylsilyl)ethanol as a new alcohol equivalent for copper-catalyzed coupling of aryl iodides, Tetrahedron Letters, 2011, 52(41), 5338-5341
Cas no 934180-47-9 (2-Methyl-3-(trifluoromethyl)phenol)
934180-47-9 structure
Product Name:2-Methyl-3-(trifluoromethyl)phenol
CAS No:934180-47-9
MF:C8H7F3O
MW:176.135792970657
MDL:MFCD09832280
CID:4555451
PubChem ID:20111698
Update Time:2024-10-26
2-Methyl-3-(trifluoromethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYL-3-(TRIFLUOROMETHYL)PHENOL
- 2-methyl-3-trifluoromethylphenol
- 3-Hydroxy-2-methylbenzotrifluoride
- AMY6243
- SY228312
- 2-Methyl-3-(trifluoromethyl)phenol (ACI)
- VTKJXOXHZAEQQU-UHFFFAOYSA-N
- SCHEMBL911639
- 934180-47-9
- CS-0153511
- AKOS006280944
- DTXSID801297404
- AC8029
- MFCD09832280
- JS-4573
- DB-393392
- 2-Methyl-3-(trifluoromethyl)phenol
-
- MDL： MFCD09832280
- Inchi： 1S/C8H7F3O/c1-5-6(8(9,10)11)3-2-4-7(5)12/h2-4,12H,1H3
- InChI Key： VTKJXOXHZAEQQU-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1C)O)(F)F
Computed Properties
- Exact Mass: 176.04489933g/mol
- Monoisotopic Mass: 176.04489933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2
2-Methyl-3-(trifluoromethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X00475-1g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 1g |
¥69.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X00475-5g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 5g |
¥321.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X00475-25g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 25g |
¥1600.0 | 2024-07-18 | |
| Apollo Scientific | PC302262-1g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 1g |
£15.00 | 2023-09-02 | |
| Apollo Scientific | PC302262-5g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 5g |
£69.00 | 2023-09-02 | |
| Apollo Scientific | PC302262-25g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 97% | 25g |
£320.00 | 2023-09-02 | |
| eNovation Chemicals LLC | D778607-5g |
2-Methyl-3-(trifluoromethyl)phenol |
934180-47-9 | 95% | 5g |
$650 | 2024-07-20 | |
| abcr | AB264248-1 g |
2-Methyl-3-(trifluoromethyl)phenol, 97%; . |
934180-47-9 | 97% | 1g |
€87.50 | 2022-09-01 | |
| abcr | AB264248-5 g |
2-Methyl-3-(trifluoromethyl)phenol, 97%; . |
934180-47-9 | 97% | 5g |
€239.50 | 2022-09-01 | |
| abcr | AB264248-25 g |
2-Methyl-3-(trifluoromethyl)phenol, 97%; . |
934180-47-9 | 97% | 25g |
€628.60 | 2022-09-01 |
2-Methyl-3-(trifluoromethyl)phenol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Dimethylformamide ; 1 h, 60 °C
Reference
2-Methyl-3-(trifluoromethyl)phenol Preparation Products
2-Methyl-3-(trifluoromethyl)phenol Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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